Benzyl (2S,3aR,7aS)-octahydroindole-2-carboxylate hydrochloride
Benzyl (2S,3aR,7aS)-octahydroindole-2-carboxylate hydrochloride
Brand Name:
Vulcanchem
CAS No.:
145641-35-6
VCID:
VC21192048
InChI:
InChI=1S/C16H21NO2.ClH/c18-16(19-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)17-15;/h1-3,6-7,13-15,17H,4-5,8-11H2;1H/t13-,14+,15+;/m1./s1
SMILES:
C1CCC2C(C1)CC(N2)C(=O)OCC3=CC=CC=C3.Cl
Molecular Formula:
C16H22ClNO2
Molecular Weight:
295.8 g/mol
Benzyl (2S,3aR,7aS)-octahydroindole-2-carboxylate hydrochloride
CAS No.: 145641-35-6
Cat. No.: VC21192048
Molecular Formula: C16H22ClNO2
Molecular Weight: 295.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 145641-35-6 |
|---|---|
| Molecular Formula | C16H22ClNO2 |
| Molecular Weight | 295.8 g/mol |
| IUPAC Name | benzyl (2S,3aR,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate;hydrochloride |
| Standard InChI | InChI=1S/C16H21NO2.ClH/c18-16(19-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)17-15;/h1-3,6-7,13-15,17H,4-5,8-11H2;1H/t13-,14+,15+;/m1./s1 |
| Standard InChI Key | WOXVBEWLLZBVSX-DSMRVHDJSA-N |
| Isomeric SMILES | C1CC[C@H]2[C@H](C1)C[C@H](N2)C(=O)OCC3=CC=CC=C3.Cl |
| SMILES | C1CCC2C(C1)CC(N2)C(=O)OCC3=CC=CC=C3.Cl |
| Canonical SMILES | C1CCC2C(C1)CC(N2)C(=O)OCC3=CC=CC=C3.Cl |
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